Cefclidin
Cefclidin
Brand Name:
Vulcanchem
CAS No.:
105239-91-6
VCID:
VC0010458
InChI:
InChI=1S/C21H26N8O6S2/c1-35-26-11(14-25-20(23)37-27-14)15(30)24-12-16(31)28-13(18(32)33)10(9-36-17(12)28)8-29-5-2-21(3-6-29,4-7-29)19(22)34/h12,17H,2-9H2,1H3,(H5-,22,23,24,25,27,30,32,33,34)/b26-11-/t12-,17-,21?,29?/m1/s1
SMILES:
CON=C(C1=NSC(=N1)N)C(=O)NC2C3N(C2=O)C(=C(CS3)C[N+]45CCC(CC4)(CC5)C(=O)N)C(=O)[O-]
Molecular Formula:
C21H26N8O6S2
Molecular Weight:
550.6 g/mol
Cefclidin
CAS No.: 105239-91-6
VCID: VC0010458
Molecular Formula: C21H26N8O6S2
Molecular Weight: 550.6 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 105239-91-6 |
|---|---|
| Product Name | Cefclidin |
| Molecular Formula | C21H26N8O6S2 |
| Molecular Weight | 550.6 g/mol |
| IUPAC Name | (6R,7R)-7-[[(2Z)-2-(5-amino-1,2,4-thiadiazol-3-yl)-2-methoxyiminoacetyl]amino]-3-[(4-carbamoyl-1-azoniabicyclo[2.2.2]octan-1-yl)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate |
| Standard InChI | InChI=1S/C21H26N8O6S2/c1-35-26-11(14-25-20(23)37-27-14)15(30)24-12-16(31)28-13(18(32)33)10(9-36-17(12)28)8-29-5-2-21(3-6-29,4-7-29)19(22)34/h12,17H,2-9H2,1H3,(H5-,22,23,24,25,27,30,32,33,34)/b26-11-/t12-,17-,21?,29?/m1/s1 |
| Standard InChIKey | JUVHVMCKLDZLGN-TVNFHGJBSA-N |
| SMILES | CON=C(C1=NSC(=N1)N)C(=O)NC2C3N(C2=O)C(=C(CS3)C[N+]45CCC(CC4)(CC5)C(=O)N)C(=O)[O-] |
| Canonical SMILES | CON=C(C1=NSC(=N1)N)C(=O)NC2C3N(C2=O)C(=C(CS3)C[N+]45CCC(CC4)(CC5)C(=O)N)C(=O)[O-] |
| Synonyms | 3-((4-carbamoyl-1-quinuclidinio)methyl)-7-(2-(5-amino-1,2,4-thiadiazol-3-yl)-2-methoxyiminoacetamido)-8-oxo-5-thia-1-azabicyclo(4,2,0)oct-2-ene-2-carboxylate cefaclidine cefclidin E 1040 E-1040 |
| PubChem Compound | 6537446 |
| Last Modified | Feb 18 2024 |
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